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Compound of Interest

Compound Name: 1-Bromo-4-fluoro-2-iodobenzene

Cat. No.: B1271557

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular structure, properties, and
synthesis of 1-Bromo-4-fluoro-2-iodobenzene, a key reagent in organic synthesis and drug
discovery.

Molecular Structure and Properties

1-Bromo-4-fluoro-2-iodobenzene is a halogenated aromatic compound with the chemical
formula CeHsBrFI1.[1][2] Its structure consists of a benzene ring substituted with bromine,
fluorine, and iodine atoms at positions 1, 4, and 2, respectively. This substitution pattern
imparts unigue reactivity and makes it a valuable building block in the synthesis of complex
organic molecules.

The key physicochemical properties of 1-Bromo-4-fluoro-2-iodobenzene are summarized in
the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CeHsBrFlI [1112]
Molecular Weight 300.89 g/mol [1][3]
1-bromo-4-fluoro-2-
IUPAC Name _ [1]
iodobenzene
CAS Number 202865-72-3 [1][2]
SMILES String C1=CC(=C(C=C1F)h)Br [1]
Physical State Pale brown crystalline solid [415]
Melting Point 34-43 °C [41151[6]
- ) 80 °C @ 2.5 mmHg; 112 °C @
Boiling Point [4]
15 mmHg

Molecular Structure Diagram

The two-dimensional chemical structure of 1-Bromo-4-fluoro-2-iodobenzene is depicted
below. The benzene ring is centrally located, with the halogen substituents clearly indicated at
their respective positions.
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Reaction Work-up and Extraction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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